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For Researchers, Scientists, and Drug Development Professionals

The accurate reconstruction of evolutionary relationships is fundamental to biological and

biomedical research. Molecular markers are essential tools in this endeavor, with DNA

sequences being the predominant choice. However, biochemical markers, such as secondary

metabolites, offer a complementary approach, reflecting expressed genetic information. This

guide provides a comprehensive comparison of parkeol, a tetracyclacyclic triterpene, with

established phylogenetic markers, evaluating its potential utility in phylogenetic and

chemotaxonomic studies.

Introduction to Parkeol
Parkeol is a sterol, an isomer of lanosterol, found in some plants, notably the shea tree

(Vitellaria paradoxa), and has also been identified in the bacterium Gemmata obscuriglobus. It

is synthesized from 2,3-oxidosqualene by the enzyme parkeol synthase. Its sporadic

distribution across different domains of life raises questions about its evolutionary significance

and its potential as a phylogenetic marker.

Comparison of Parkeol with Established
Phylogenetic Markers
The utility of a phylogenetic marker is determined by several factors, including its distribution

across taxa, the rate of its evolution, and the ease and reproducibility of its analysis. Here, we
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compare parkeol with the well-established biochemical markers, lanosterol and cycloartenol,

and the widely used DNA markers, Internal Transcribed Spacer (ITS) and Ribulose-

Bisphosphate Carboxylase Large Subunit (rbcL).

Table 1: Comparison of Biochemical Phylogenetic
Markers

Feature Parkeol Lanosterol Cycloartenol

Type
Tetracyclic

Triterpenoid (Sterol)

Tetracyclic

Triterpenoid (Sterol)

Tetracyclic

Triterpenoid (Sterol)

Distribution

Sporadic; found in

some plants (e.g.,

Vitellaria paradoxa,

Oryza sativa) and the

bacterium Gemmata

obscuriglobus.

Widespread in non-

photosynthetic

eukaryotes (animals,

fungi) and some

bacteria.

Widespread in

photosynthetic

eukaryotes (plants,

algae).

Biosynthetic Precursor 2,3-Oxidosqualene 2,3-Oxidosqualene 2,3-Oxidosqualene

Key Enzyme Parkeol Synthase
Lanosterol Synthase

(LAS)

Cycloartenol Synthase

(CAS)

Phylogenetic

Significance

Potential marker for

specific lineages or for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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